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Compound of Interest

Compound Name: A-77636 hydrochloride

CAS No.: 145307-34-2

Cat. No.: B1664256

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-77636 hydrochloride is a potent and selective full agonist for the dopamine D1 receptor.[1]

Its utility in neuroscience research, particularly in studying the dopaminergic system's role in

motor control, cognition, and reward, is well-established. In vivo microdialysis is a powerful

technique used to measure the extracellular concentrations of neurotransmitters and other

neurochemicals in specific brain regions of awake, freely moving animals. This document

provides detailed application notes and protocols for the use of A-77636 hydrochloride in

microdialysis experiments, focusing on its effects on acetylcholine and dopamine release.

A-77636 has been shown to elicit prolonged behavioral responses and has demonstrated

efficacy in animal models of Parkinson's disease.[1] Its mechanism of action involves the

stimulation of D1 receptors, leading to the activation of adenylyl cyclase and a subsequent

cascade of intracellular signaling events.[2] Microdialysis studies have revealed that A-77636

can significantly modulate the release of other neurotransmitters, such as acetylcholine, in

brain regions like the frontal cortex and hippocampus.
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Data Presentation
A-77636 Hydrochloride Properties

Property Value Reference

IUPAC Name

(1R,3S)-3-(adamantan-1-yl)-1-

(aminomethyl)-3,4-dihydro-1H-

isochromene-5,6-diol

hydrochloride

[1]

Molecular Formula C22H30ClNO3 N/A

Molecular Weight 391.9 g/mol N/A

Receptor Affinity (Ki) 39.8 nM for D1 receptor [1]

Functional Activity Full agonist at D1 receptors [2]

Effects of A-77636 on Acetylcholine Release in Rat Brain

Brain Region A-77636 Dose (s.c.)

Maximum Increase
in Acetylcholine
Release (% of
baseline)

Duration of Effect

Frontal Cortex 1 µmol/kg Significant increase > 3 hours

Hippocampus 1 µmol/kg Not significant N/A

Frontal Cortex 4 µmol/kg > 230% > 3 hours

Hippocampus 4 µmol/kg > 230% > 3 hours

Signaling Pathways and Experimental Workflows
Dopamine D1 Receptor Signaling Pathway
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Dopamine D1 Receptor Signaling Cascade.

In Vivo Microdialysis Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A-77636: a potent and selective dopamine D1 receptor agonist with antiparkinsonian
activity in marmosets - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Persistent activation of the dopamine D1 receptor contributes to prolonged receptor
desensitization: studies with A-77636 - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for A-77636
Hydrochloride in Microdialysis Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664256/docs#application-notes-and-protocols-for-a-
77636-hydrochloride-in-microdialysis-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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